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Compound of Interest

Compound Name: Bis(tripropyltin) oxide

CAS No.: 1067-29-4

Cat. No.: B089863

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Bis(tripropyltin) oxide, an

organotin compound of significant interest in various scientific and industrial fields. The

document begins by exhaustively detailing its nomenclature, including a wide array of

synonyms and alternative names, to ensure accurate identification. It then systematically

outlines its key physicochemical properties, synthesis routes, and characteristic chemical

reactivity. The guide further explores its principal applications, toxicological profile, and

established handling protocols. Designed for researchers, scientists, and drug development

professionals, this paper synthesizes technical data with practical insights to serve as an

authoritative reference for laboratory and development activities involving this compound.

Chemical Identity and Nomenclature
Precise identification of a chemical reagent is the foundation of reproducible and safe scientific

investigation. Bis(tripropyltin) oxide is known by numerous names across different

databases, suppliers, and publications. Understanding this varied nomenclature is critical to
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navigating the scientific literature and ensuring the correct compound is sourced for

experimental work.

The compound's formal IUPAC name is tripropyl(tripropylstannyloxy)stannane.[1] However, it is

more commonly referred to by several other names. The most prevalent synonym is

Hexapropyldistannoxane.[1] The structure consists of two tripropyltin units linked by an oxygen

atom, which is reflected in names like Oxybis(tripropyltin).

For unambiguous identification in global databases and regulatory frameworks, the CAS

(Chemical Abstracts Service) Registry Number is the industry standard.

Table 1: Key Identifiers and Synonyms for Bis(tripropyltin) oxide

Identifier Type Value Source(s)

CAS Number 1067-29-4 PubChem, ECHEMI[1][2]

IUPAC Name
tripropyl(tripropylstannyloxy)sta

nnane
PubChem[1]

Molecular Formula C18H42OSn2 PubChem[1]

EC Number 213-927-2 PubChem, ECHEMI[1][2]

Common Synonyms

Hexapropyldistannoxane,

Bis(tri-n-propyltin) oxide,

Distannoxane, hexapropyl-,

1,1,1,3,3,3-

Hexapropyldistannoxane,

Tripropyltin oxide

PubChem, ECHEMI[1][2]

Other Identifiers
UNII: 0023W2809K,

DTXSID7061437, NSC 92621
PubChem[1][2]

Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective application, whether as a catalyst, a reagent, or a biocide. These properties dictate

choices regarding solvents, reaction conditions, and storage.
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Bis(tripropyltin) oxide is an air-sensitive liquid under standard conditions.[3] Its high

molecular weight and organometallic nature result in a high boiling point and significant

solubility in organic solvents, which is a key advantage for its use in various reaction media.

Table 2: Physicochemical Properties of Bis(tripropyltin) oxide

Property Value Source(s)

Molecular Weight 511.9 g/mol PubChem[1]

Appearance

Data not available; analogous

compound Bis(tributyltin) oxide

is a clear pale yellow liquid.

CAMEO Chemicals,

PubChem[4][5]

Boiling Point 195-198 °C at 21 Torr ECHEMI[2]

Density

Data not available; analogous

compound Bis(tributyltin) oxide

has a density of 1.17 g/mL at

25 °C.

Sigma-Aldrich[6]

Solubility
Insoluble in water; soluble in

many organic solvents.
CAMEO Chemicals[4]

Vapor Pressure

Data not available; analogous

compound Bis(tributyltin) oxide

has a vapor pressure of <0.01

mmHg at 25 °C.

Sigma-Aldrich[6]

Synthesis and Chemical Reactivity
From a synthetic chemistry perspective, Bis(tripropyltin) oxide is typically formed through the

hydrolysis of a corresponding tripropyltin halide. For instance, the controlled reaction of tri-n-

propyltin chloride with an aqueous base, such as sodium hydroxide, yields the oxide.[7] This

process involves the formation of a stannanol (R3SnOH) intermediate, which then condenses

to form the stannoxane (R3Sn-O-SnR3).

The central Sn-O-Sn bond is the most reactive site in the molecule. It is susceptible to

hydrolysis, reforming the tripropyltin hydroxide, especially in the presence of moisture. This
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equilibrium is a critical consideration for its storage and handling.

Caption: Hydrolysis and condensation equilibrium of Bis(tripropyltin) oxide.

Industrial and Research Applications
Organotin compounds, including Bis(tripropyltin) oxide and its more famous analogue,

Bis(tributyltin) oxide (TBTO), have historically been used extensively as biocides.[8][9] Their

high efficacy against a broad spectrum of organisms made them valuable as:

Fungicides and Wood Preservatives: Preventing fungal decay in timber and other cellulosic

materials.[8][9]

Microbiocides: Used in industrial water systems and as disinfectants.[1][9]

Antifouling Agents: Incorporated into marine paints to prevent the growth of barnacles and

algae on ship hulls. However, due to severe ecotoxicity, the use of organotins like TBTO in

antifouling paints has been largely banned by the International Maritime Organization.[8][9]

[10]

In the context of research and development, particularly in drug development and organic

synthesis, these compounds serve as versatile catalysts and reagents. Their lipophilicity allows

for excellent solubility in organic reaction media. For instance, analogous dibutyltin compounds

are effective catalysts for esterification, transesterification, and the synthesis of polyurethanes

and silicones.[11]

Toxicological Profile and Mechanism of Action
Extreme caution must be exercised when handling this compound. Bis(tripropyltin) oxide is

classified as highly toxic if swallowed, in contact with skin, or if inhaled.[1] The GHS

classification indicates it is a "Danger" substance with hazard statements H301, H311, and

H331 (Toxic if swallowed, in contact with skin, toxic if inhaled).[1]

The primary mechanism of toxicity for organotin compounds involves the disruption of

mitochondrial function. They can inhibit oxidative phosphorylation by binding to components of

the ATP synthase complex, thereby collapsing the proton gradient across the inner

mitochondrial membrane and halting cellular energy production.
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Furthermore, these compounds are known endocrine disruptors and can have severe, long-

lasting effects on aquatic ecosystems, classifying them as very toxic to aquatic life

(H400/H410).[1] Due to their persistence and potential for bioaccumulation, their environmental

impact is a significant concern.[12]

Experimental Protocol: Catalyzed Esterification
This protocol provides a general methodology for using an organotin compound as a catalyst

for the esterification of a carboxylic acid with an alcohol. This serves as a representative

workflow for its application in a research setting.

Objective: To synthesize an ester using Bis(tripropyltin) oxide as a catalyst.

Materials:

Carboxylic Acid (e.g., Acetic Acid)

Alcohol (e.g., 1-Butanol)

Bis(tripropyltin) oxide (Catalyst, ~0.1-1 mol%)

Toluene (Solvent)

Dean-Stark apparatus or molecular sieves for water removal

Standard laboratory glassware (round-bottom flask, condenser)

Heating mantle and magnetic stirrer

Methodology:

Setup: Assemble a round-bottom flask with a magnetic stir bar, a reflux condenser, and a

Dean-Stark trap filled with toluene. The entire apparatus should be under an inert

atmosphere (e.g., Nitrogen or Argon) to prevent hydrolysis of the catalyst.

Charging Reagents: To the flask, add toluene, the carboxylic acid (1.0 eq), and the alcohol

(1.1 eq).
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Catalyst Addition: Carefully add Bis(tripropyltin) oxide (0.01 eq) to the reaction mixture

using a syringe or cannula.

Reaction: Heat the mixture to reflux. Water produced during the esterification will be

azeotropically removed and collected in the Dean-Stark trap.

Monitoring: Monitor the reaction progress by TLC or GC analysis of aliquots taken from the

reaction mixture.

Workup: Once the reaction is complete (typically when water is no longer collected), cool the

flask to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and

wash with saturated sodium bicarbonate solution to remove unreacted acid, followed by a

brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent under reduced pressure. The crude ester can be further purified by column

chromatography or distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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